molecular formula C14H23N3 B8301589 1-(2-diethylamino-ethyl)-2,3-dihydro-1H-indol-5-ylamine

1-(2-diethylamino-ethyl)-2,3-dihydro-1H-indol-5-ylamine

Cat. No.: B8301589
M. Wt: 233.35 g/mol
InChI Key: MQZARXCKNHSDMX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-diethylamino-ethyl)-2,3-dihydro-1H-indol-5-ylamine is a useful research compound. Its molecular formula is C14H23N3 and its molecular weight is 233.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H23N3

Molecular Weight

233.35 g/mol

IUPAC Name

1-[2-(diethylamino)ethyl]-2,3-dihydroindol-5-amine

InChI

InChI=1S/C14H23N3/c1-3-16(4-2)9-10-17-8-7-12-11-13(15)5-6-14(12)17/h5-6,11H,3-4,7-10,15H2,1-2H3

InChI Key

MQZARXCKNHSDMX-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCN1CCC2=C1C=CC(=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere 12.5 mL (0.090 mol) of 3-N,N-diethylamino-propyne was added to 25.00 g (0.106 mol) of 4-bromo-3-chloro-nitrobenzene, 43.7 mL (0.315 mol) of triethylamine, 10.40 g (0.009 mol) of tetrakis[triphenylphosphine]-palladium(II) and 1.71 g (0.009 mol) of copper(I)-iodide in 250 mL acetonitrile and the mixture was refluxed for 18 hours. The reaction mixture was evaporated down i. vac., combined with EtOAc and the organic phase was washed with water. The org. phase was evaporated down i. vac. and the residue was purified by column chromatography (silica gel, petroleum ether/EtOAc 10:0→4:1) followed by column chromatography (silica gel, dichloromethane).
[Compound]
Name
3-N,N-diethylamino-propyne
Quantity
12.5 mL
Type
reactant
Reaction Step One
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
43.7 mL
Type
reactant
Reaction Step One
[Compound]
Name
tetrakis[triphenylphosphine] palladium(II)
Quantity
10.4 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
reactant
Reaction Step One
Name
copper(I)-iodide
Quantity
1.71 g
Type
catalyst
Reaction Step One

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